N-(5,6,7,8-Tetrahydroquinolin-4-ylmethyl)but-2-ynamide

• IUPAC Name: N-(5,6,7,8-tetrahydroquinolin-4-ylmethyl)but-2-ynamide
• InChI: InChI=1S/C14H16N2O/c1-2-5-14(17)16-10-11-8-9-15-13-7-4-3-6-12(11)13/h8-9H,3-4,6-7,10H2,1H3,(H,16,17)
• InChI Key: FWBGVIJUKPXKNT-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=C2CCCCC2=NC=C1
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

5,6,7,8-Tetrahydroquinoline is a nitrogen-containing bicyclic compound. Ynamides are versatile reagents for organic synthesis and have been widely applied to the rapid assembly of a diverse range of structurally complex N-containing molecules.

Synthesis Analysis

The total synthesis of 5,6,7,8-tetrahydroquinolines has been reported. Ynamides have been used in Brønsted acid-mediated reactions, including cycloaddition, cyclization, intramolecular alkoxylation-initiated rearrangement, oxygen atom transfer reactions, and hydro-heteroatom addition reactions.

Molecular Structure Analysis

The molecular structure of 5,6,7,8-tetrahydroquinoline consists of a fused benzene and pyridine ring. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Ynamides have been used in various chemical reactions, including Brønsted acid-mediated reactions. These reactions have been used to synthesize a wide range of structurally complex N-containing molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5,6,7,8-tetrahydroquinoline have been critically evaluated. These include thermophysical properties such as boiling temperature, critical temperature and pressure, density, enthalpy of phase transition, heat capacity, and enthalpy of formation.

Mechanism of Action

The mechanism of action of ynamides in chemical reactions often involves the formation of a reactive intermediate, which then undergoes further reaction to form the final product.

Future Directions

The development and application of ynamide chemistry have received more and more attention over the past two decades. Future research may focus on the development of new synthetic methods using ynamides, as well as the exploration of their potential applications in various fields.